N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C24H20N2O3S2/c27-22(18-13-28-16-9-3-4-10-17(16)29-18)26-24-21(14-7-1-5-11-19(14)30-24)23-25-15-8-2-6-12-20(15)31-23/h2-4,6,8-10,12,18H,1,5,7,11,13H2,(H,26,27)
• InChI Key: IJFRYYBPFRAOJU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3COC4=CC=CC=C4O3)C5=NC6=CC=CC=C6S5
• Molecular Formula: C24H20N2O3S2
• Molecular Weight: 448.6 g/mol

Description

The compound contains a benzo[d]thiazol-2-yl moiety, which is a type of heterocyclic compound. Heterocycles are rings that contain at least one atom that is not carbon. In this case, the ring contains a sulfur and a nitrogen atom. The compound also contains a tetrahydrobenzo[b]thiophen-2-yl moiety and a dihydrobenzo[b][1,4]dioxine-2-carboxamide moiety.

Synthesis Analysis

While the specific synthesis for this compound isn’t available, compounds with similar structures are often synthesized through coupling reactions. For example, substituted 2-amino benzothiazoles can be coupled with N-phenyl anthranilic acid to yield similar structures.

Molecular Structure Analysis

The benzo[d]thiazol-2-yl moiety is planar due to the delocalization of a lone pair of π-electrons of the sulfur atom. This aromaticity is estimated by the chemical shift of the ring proton.

Scientific Research Applications

Anti-Inflammatory Properties

. A series of novel derivatives of this compound were synthesized and evaluated for anti-inflammatory activity. .

Anti-Tubercular Activity

Benzothiazole-based compounds, including the one , have been synthesized and tested for their anti-tubercular activity. The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs, and the new benzothiazole derivatives showed better inhibition potency against M. .

Antibacterial Agents

. .

Antifungal Properties

Benzothiazole derivatives, including the compound , have been associated with diverse biological activities such as antifungal properties.

Antimicrobial Potential

.

Future Directions

Thiazole derivatives have attracted significant research interest due to their diverse biological activities. Future research could focus on exploring the potential biological activities of this specific compound and developing efficient methods for its synthesis.

Mechanism of Action

Target of Action

Similar compounds with abenzo[d]thiazol-2-yl moiety have been reported to exhibit anti-inflammatory properties . They are known to inhibit cyclooxygenase enzymes (COX-1 and COX-2), which play a crucial role in the inflammatory response .

Mode of Action

Based on the anti-inflammatory properties of similar compounds, it can be inferred that this compound may inhibit the activity of cox enzymes, thereby reducing the production of prostaglandins, which are key mediators of inflammation .

Biochemical Pathways

The compound likely affects the arachidonic acid pathway, given its potential inhibition of COX enzymes . By inhibiting these enzymes, the compound may reduce the conversion of arachidonic acid to prostaglandins, thereby mitigating inflammation.

Result of Action

The molecular and cellular effects of the compound’s action would likely involve a reduction in the levels of prostaglandins, leading to a decrease in inflammation . This could potentially alleviate symptoms associated with inflammatory conditions.